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Introduction

MK®6-83 is a potent and specific agonist of the Transient Receptor Potential Mucolipin 1
(TRPML1) channel, a crucial ion channel in the endolysosomal system.[1][2] Its ability to
activate TRPML1-mediated cation currents, primarily Ca2*, makes it an invaluable tool for
investigating lysosomal physiology, trafficking, and the pathophysiology of lysosomal storage
diseases like Mucolipidosis type IV (MLIV).[2][3] These application notes provide a
comprehensive overview of MK6-83's use in patch clamp electrophysiology, including its
mechanism of action, quantitative data, detailed experimental protocols, and relevant signaling

pathways.
Mechanism of Action

MK®6-83 directly binds to and activates the TRPML1 channel, which is predominantly expressed
on the membrane of lysosomes and late endosomes. This activation results in the efflux of
cations, most notably Ca?*, from the lysosomal lumen into the cytoplasm.[4] This localized
release of Ca2* can trigger various downstream cellular processes, including the activation of
AMP-activated protein kinase (AMPK) and the induction of autophagy.[4] Compared to other
TRPMLL1 agonists like ML-SA1, MK6-83 has been reported to be more potent.[1]
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Quantitative Data

The following table summarizes the reported efficacy of MK6-83 on wild-type (WT) and mutant
TRPML1 channels, as determined by patch clamp electrophysiology.

Target EC50 Value Reference
Wild-Type TRPML1 110 nM [2]
Wild-Type TRPML1 285 nM [1]
Wild-Type TRPML1 0.11+0.01 uM [5]
F408A TRPML1 Mutant 0.1 uM [2]
F465L TRPML1 Mutant 1.23 uM [2]
F465L TRPML1 Mutant 0.1+0.03 uM [5]

Signaling Pathway and Experimental Workflow

Signaling Pathway of MK6-83-Induced Autophagy

The following diagram illustrates the signaling cascade initiated by the activation of TRPML1 by
MK6-83, leading to the induction of autophagy.

MK6-83 Mb IRPAYILE EEeE mediates Lysosomal Ca?* Efflux AMPK Phosphorylation Autophagy Induction
(on Lysosome)

Click to download full resolution via product page

MK6-83 signaling cascade.

Experimental Workflow for Lysosomal Patch Clamp

This diagram outlines the key steps for investigating the effect of MK6-83 on TRPML1 channels
using the lysosomal patch clamp technique.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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